(1r)-3-Oxocyclohexanecarboxylic Acid
Overview
Description
(1r)-3-Oxocyclohexanecarboxylic Acid is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Stereochemistry
- Synthesis of Analogues of GABA : (1R,3S)- and (1S,3R)-3-aminocyclohexanecarboxylic acids, derived from (R)-3-oxocyclohexanecarboxylic acid, have been synthesized, with the latter showing similar potency to GABA in inhibiting the uptake of radioactive GABA by rat brain slices (Allan, Johnston, & Twitchin, 1981).
- Synthesis of Enantiomerically Pure β‐Amino Acids : A method to obtain enantiomerically pure trans-2-aminocyclohexanecarboxylic acid from trans-cyclohexane-1,2-dicarboxylic acid, which is a key building block for helical β-peptides, involves a one-pot procedure starting from (1R,2R)-cyclohexanedicarboxylic acid (Berkessel, Glaubitz, & Lex, 2002).
Applications in Asymmetric Synthesis
- Chiral Solvating Agents : New compounds derived from (1R,2R)-1,2-diaminocyclohexane have been developed as chiral solvating agents (CSAs) for enantiodiscriminating chiral carboxylic acids, showing promising results (Yang et al., 2006).
- Ligands in Asymmetric Allylic Alkylation : Diphosphines derived from condensation of (1R,2R)-1,2-diaminocyclohexane have been used as ligands in palladium-catalyzed asymmetric allylic alkylation, although with lower enantioselectivities compared to non-heterocyclic ligands (Sinou et al., 2004).
Pharmaceutical Applications
- Synthesis of Vinyl-ACCA : The synthesis of (1R,2S)-vinyl-ACCA, a critical pharmacophoric unit in hepatitis C virus (HCV) NS3/4A protease inhibitors, demonstrates the high demand for asymmetric synthesis of this constrained amino acid (Sato et al., 2016).
Analytical Applications
- Environmental Exposure to DINCH : Studies on the environmental exposure to DINCH, a plasticizer related to cyclohexane dicarboxylic acids, illustrate the utility of these compounds in understanding environmental health impacts (Silva et al., 2013).
Stereochemistry and Crystallography
- Resolution of Chiral Enantiomers : The structural resolution of chiral enantiomers of cyclohexane-1,2-dicarboxylic acid demonstrates the relevance of these compounds in crystallography and stereochemistry (Smith, Wermuth, & Williams, 2012).
Properties
IUPAC Name |
(1R)-3-oxocyclohexane-1-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O3/c8-6-3-1-2-5(4-6)7(9)10/h5H,1-4H2,(H,9,10)/t5-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WATQNARHYZXAGY-RXMQYKEDSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(=O)C1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](CC(=O)C1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40513109 | |
Record name | (1R)-3-Oxocyclohexane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40513109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21531-43-1 | |
Record name | (1R)-3-Oxocyclohexane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40513109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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